Cas no 2227206-77-9 (7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid)
7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane is a spirocyclic compound featuring a unique oxygen- and nitrogen-containing heterocyclic structure with two fluorine substituents, enhancing its reactivity and stability in synthetic applications. This scaffold is valuable in medicinal chemistry and agrochemical research due to its constrained geometry and potential for derivatization.
2,2,2-Trifluoroacetic acid (TFA) is a strong carboxylic acid widely used as a solvent, reagent, and catalyst in organic synthesis. Its high acidity and volatility make it particularly useful in peptide synthesis, deprotection reactions, and HPLC applications. When paired, these compounds offer versatility in fine chemical synthesis, enabling precise modifications under controlled conditions.
2227206-77-9 structure
Product Name:7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid
CAS No:2227206-77-9
MF:C2HF3O2
MW:114.02
MDL:MFCD31696020
CID:5096120
PubChem ID:134819029
Update Time:2026-03-02
7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid
- 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane Trifluoroacetate
- SCHEMBL21590640
- 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane; 2,2,2-trifluoroacetic acid
- SY322344
- 2227206-77-9
- BS-43651
- P18463
- 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane 2,2,2-trifluoroacetate
- 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane 2,2,2-trifluoroacetic acid
- 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane TFA
- CS-0184117
- 7,7-difluoro-5-oxa-2-azaspiro[3.4]octane; trifluoroacetic acid
- 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane trifluoroacetic acid
- MFCD31696020
-
- MDL: MFCD31696020
- Inchi: 1S/C6H9F2NO.C2HF3O2/c7-6(8)1-5(10-4-6)2-9-3-5;3-2(4,5)1(6)7/h9H,1-4H2;(H,6,7)
- InChI Key: UVMYPEYYQIKQPF-UHFFFAOYSA-N
- SMILES: FC1(COC2(CNC2)C1)F.FC(C(=O)O)(F)F
Computed Properties
- Exact Mass: 263.05808399g/mol
- Monoisotopic Mass: 263.05808399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6Ų
7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB545822-100 mg |
7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane 2,2,2-trifluoroacetic acid, 95%; . |
2227206-77-9 | 95% | 100MG |
€265.70 | 2023-04-14 | |
| abcr | AB545822-250 mg |
7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane 2,2,2-trifluoroacetic acid, 95%; . |
2227206-77-9 | 95% | 250MG |
€490.10 | 2023-04-14 | |
| abcr | AB545822-500 mg |
7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane 2,2,2-trifluoroacetic acid, 95%; . |
2227206-77-9 | 95% | 500MG |
€646.60 | 2022-03-01 | |
| abcr | AB545822-1 g |
7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane 2,2,2-trifluoroacetic acid, 95%; . |
2227206-77-9 | 95% | 1g |
€1,163.30 | 2023-04-14 | |
| Chemenu | CM776933-250mg |
7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid |
2227206-77-9 | 95%+ | 250mg |
$317 | 2023-02-02 | |
| Chemenu | CM776933-500mg |
7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid |
2227206-77-9 | 95%+ | 500mg |
$528 | 2023-02-02 | |
| Chemenu | CM776933-1g |
7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid |
2227206-77-9 | 95%+ | 1g |
$791 | 2023-02-02 | |
| Chemenu | CM776933-5g |
7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid |
2227206-77-9 | 95%+ | 5g |
$2372 | 2023-02-02 | |
| Chemenu | CM776933-10g |
7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid |
2227206-77-9 | 95%+ | 10g |
$3954 | 2023-02-02 | |
| eNovation Chemicals LLC | D605438-100mg |
7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid |
2227206-77-9 | 97% | 100mg |
$215 | 2024-07-21 |
7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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